Cas no 1219956-30-5 (9-Phenyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-9H-carbazole)

• Product Name: 9-Phenyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-9H-carbazole
• CAS No: 1219956-30-5
• MF: C₃₀H₂₈BNO₂
• MW: 445.3598279953
• MDL: MFCD30187279
• CID: 2199920
• PubChem ID: 354334989
• Update Time: 2025-10-29

9-Phenyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 9-?phenyl-?3-?[4-?(4,?4,?5,?5-?tetramethyl-?1,?3,?2-?dioxaborolan-?2-?yl)?phenyl]?-9H-?Carbazole
• 9-Phenyl-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-9H-carbazole
• 9-Phenyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-9H-carbazole
• 9-phenyl-3-(4-boronic acid pinacol ester)phenyl)carbazole
• 4-(9-Phenyl-9H-carbazol-3-yl)phenylboronic Acid Pinacol Ester
• 4,4,5,5-Tetramethyl-2-[4-(9-phenylcarbazole-3-yl)phenyl]-1,3,2-dioxaborolane
• 9-phenyl-3- (4- (boronic acid pinacol ester) phenyl) carbazole
• 9-phenyl-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbazole
• AK542408
• P2561
• 4,4,5,5-Tetramethyl-2-[4-(9-phenylcarbazole-3-y
• 3-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-9-phenylcarbazole
• AKOS027460654
• CS-0153861
• DS-19147
• MFCD30187279
• C71824
• 9H-Carbazole, 9-phenyl-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• DB-108357
• SCHEMBL12415371
• 1219956-30-5

• MDL： MFCD30187279
• Inchi： 1S/C30H28BNO2/c1-29(2)30(3,4)34-31(33-29)23-17-14-21(15-18-23)22-16-19-28-26(20-22)25-12-8-9-13-27(25)32(28)24-10-6-5-7-11-24/h5-20H,1-4H3
• InChI Key： AIYLNDJDCBJMMY-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)C2=CC=C3C(=C2)C2C=CC=CC=2N3C2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 445.2213093g/mol
• Monoisotopic Mass: 445.2213093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.4

Experimental Properties

• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 144.0 to 148.0 deg-C

9-Phenyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-9H-carbazole Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Additional information on 9-Phenyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-9H-carbazole

9-Phenyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-9H-carbazole (CAS No. 1219956-30-5): A Versatile Boron-Containing Organic Compound

In the realm of organic chemistry and materials science, 9-Phenyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-9H-carbazole (CAS No. 1219956-30-5) has emerged as a compound of significant interest. This boron-containing derivative, often referred to as a carbazole-boronic ester, plays a pivotal role in advanced organic synthesis, particularly in the development of organic light-emitting diodes (OLEDs), photovoltaic materials, and pharmaceutical intermediates. Its unique molecular structure, combining a carbazole core with a phenylboronic ester moiety, offers exceptional electronic properties and reactivity, making it a valuable building block in modern chemistry.

The compound's CAS number 1219956-30-5 is a critical identifier for researchers and manufacturers seeking high-purity materials for specialized applications. As interest in boron-based compounds grows due to their utility in Suzuki-Miyaura cross-coupling reactions, this particular derivative has gained attention in both academic and industrial settings. Its tetramethyl-1,3,2-dioxaborolane group provides enhanced stability compared to free boronic acids, while maintaining excellent reactivity in palladium-catalyzed transformations—a key requirement for creating complex molecular architectures in drug discovery and materials science.

From a structural perspective, 9-Phenyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-9H-carbazole exhibits several noteworthy characteristics. The carbazole unit contributes to the compound's electron-donating properties and thermal stability, while the boronic ester functionality enables precise molecular construction through cross-coupling chemistry. This dual functionality makes it particularly valuable for designing organic semiconductors, where controlled π-conjugation and efficient charge transport are essential for device performance.

Recent advancements in OLED technology have highlighted the importance of carbazole-boronic ester derivatives like this compound. As display manufacturers seek materials with higher external quantum efficiency and longer operational lifetimes, researchers are exploring novel host materials and emitter complexes derived from this chemical scaffold. The compound's ability to participate in direct arylation reactions allows for the creation of sophisticated molecular architectures without requiring pre-functionalized starting materials—a significant advantage in sustainable chemistry approaches.

In pharmaceutical research, CAS 1219956-30-5 serves as a versatile intermediate for constructing biologically active molecules. The carbazole pharmacophore is known to interact with various biological targets, while the boronic acid derivative can be transformed into numerous functional groups through established synthetic protocols. This flexibility has led to its use in developing potential therapeutic agents for neurological disorders and anticancer applications, though specific medical claims require extensive clinical validation.

The synthesis and handling of 9-Phenyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-9H-carbazole require specialized expertise in organoboron chemistry. Typical preparation methods involve palladium-catalyzed borylation of appropriate carbazole precursors or Suzuki coupling of halocarbazoles with pinacolborane derivatives. These processes demand careful control of reaction conditions to ensure high yield and purity, particularly when the material is intended for electronic-grade applications where trace impurities can significantly impact device performance.

From a commercial perspective, the market for high-performance organic electronic materials continues to drive demand for specialized compounds like CAS 1219956-30-5. As the flexible electronics sector expands and wearable technology becomes more prevalent, researchers are increasingly investigating this compound's potential in solution-processable organic semiconductors. Its compatibility with inkjet printing and other roll-to-roll manufacturing techniques makes it particularly attractive for next-generation display technologies.

Environmental considerations are also shaping research directions for carbazole-boronic ester compounds. The chemistry community is actively developing greener synthetic routes and recycling protocols for boron-containing materials to minimize waste and energy consumption. Recent studies have demonstrated that derivatives of 9-Phenyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-9H-carbazole can be designed with improved biodegradability profiles while maintaining their desirable electronic properties—an important consideration for sustainable materials development.

Analytical characterization of CAS 1219956-30-5 typically involves a combination of nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry to verify purity and structural integrity. For electronic applications, additional techniques such as cyclic voltammetry and UV-vis absorption spectroscopy are employed to assess electrochemical properties and optical characteristics. These comprehensive analyses ensure the material meets the stringent requirements of advanced applications in both research and industrial settings.

Looking toward future applications, scientists are exploring the potential of 9-Phenyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-9H-carbazole in emerging fields such as organic spintronics and molecular electronics. The compound's ability to form stable radical species and participate in charge-transfer complexes makes it an interesting candidate for developing novel spin-polarized materials. Additionally, its potential in organic battery systems and electrocatalysis is currently under investigation, demonstrating the breadth of possibilities for this versatile chemical building block.

For researchers and manufacturers working with CAS 1219956-30-5, proper storage and handling are essential to maintain material quality. The compound should be kept under inert atmosphere when possible, protected from moisture and strong oxidizers. While not classified as hazardous under standard regulations, appropriate laboratory safety practices should always be followed when handling any chemical substance, including the use of personal protective equipment and proper ventilation.

The scientific literature contains numerous examples of 9-Phenyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-9H-carbazole serving as a key intermediate in cutting-edge research. Recent publications have demonstrated its utility in creating thermally activated delayed fluorescence (TADF) materials for energy-efficient displays, as well as in the development of organic photodetectors with enhanced sensitivity in specific wavelength ranges. These applications highlight the compound's ongoing relevance in addressing contemporary technological challenges.

As the field of organic electronics continues to evolve, carbazole-boronic ester derivatives like this compound will likely play an increasingly important role. Their unique combination of electronic tunability, synthetic versatility, and material stability positions them as valuable tools for designing the next generation of organic electronic devices. With ongoing research into structure-property relationships and novel applications, CAS 1219956-30-5 remains at the forefront of advanced materials chemistry.